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Cat. No.: B1325927

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 5-o0x0-5-(9-
phenanthryl)valerate, a y-keto ester incorporating a phenanthrene moiety. This document
details the compound's chemical properties, a plausible synthetic pathway with detailed
experimental protocols, and predicted analytical data. Furthermore, it explores the potential
biological activities of this molecule, drawing on the known pharmacological profiles of
phenanthrene derivatives and y-keto esters, and proposes potential mechanisms of action
relevant to drug development.

Introduction

Ethyl 5-0x0-5-(9-phenanthryl)valerate is a polyfunctional organic molecule characterized by a
y-keto ester chain attached to the 9-position of a phenanthrene nucleus. The presence of both
a ketone and an ester functional group makes it a versatile intermediate in organic synthesis.
The phenanthrene core is a well-known pharmacophore found in numerous natural products
and synthetic drugs, exhibiting a wide range of biological activities, including anti-inflammatory,
cytotoxic, and antimicrobial effects[1][2][3][4][5][6][7]. The y-keto ester functionality offers
multiple sites for chemical modification, allowing for the generation of diverse derivatives with
potentially enhanced or novel therapeutic properties. This guide aims to provide a detailed
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technical resource for researchers interested in the synthesis, characterization, and potential

applications of this compound in the field of medicinal chemistry and drug discovery.

Chemical and Physical Properties

Below is a summary of the known and predicted properties of Ethyl 5-ox0-5-(9-

phenanthryl)valerate and its synthetic precursor.

Property Value Source
Ethyl 5-oxo-5-(9-

IUPAC Name --
phenanthryl)pentanoate
Ethyl 5-ox0-5-(9-

Synonyms --
phenanthryl)valerate

CAS Number 898752-88-0 [1]

Molecular Formula C22H2003 Calculated

Molecular Weight 320.4 g/mol [1]
Predicted: White to off-white

Appearance _ -
solid
Predicted: Soluble in common

B organic solvents (e.g., DCM,

Solubility ) ) --
EtOAc, acetone), insoluble in
water
5-0x0-5-(9-phenanthryl)valeric

Precursor -

acid
Precursor CAS 898766-03-5 --
Precursor Mol. Wt. 292.33 g/mol --

Synthesis and Experimental Protocols

The synthesis of Ethyl 5-0x0-5-(9-phenanthryl)valerate can be achieved in a two-step

process involving a Friedel-Crafts acylation followed by an esterification reaction.
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Logical Workflow for Synthesis
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Friedel-Crafts Acylation
(AICI3, solvent)

Phenanthrene
I Fischer Esterification

f 5-0x0-5-(9-phenanthryl)valeric acid (H2S04, heat)

} ) | -
Glutaric Anhydride [ M4 Ethyl 5-0x0-5-(9-phenanthryl)valerate

Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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